BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Fluoro-4-morpholin-4-ylbenzaldehyde CAS
number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Fluoro-4-morpholin-4-
Compound Name:
ylbenzaldehyde

cat. No.: B1309810

Introduction

3-Fluoro-4-morpholin-4-ylbenzaldehyde is a substituted aromatic aldehyde that holds
significant interest for researchers and professionals in the fields of medicinal chemistry and
drug development. Its unique structural features, combining a reactive aldehyde group with a
morpholine moiety and a fluorine substituent, make it a valuable building block for the synthesis
of novel bioactive compounds. The presence of the fluorine atom can modulate the
physicochemical properties of derivative molecules, such as metabolic stability and binding
affinity, which are critical considerations in drug design. This guide provides a comprehensive
overview of the chemical properties, a plausible synthetic route, potential applications, and
safety considerations for this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Fluoro-4-morpholin-4-
ylbenzaldehyde is presented below. These properties are essential for its handling,
characterization, and use in chemical synthesis.
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Property Value Reference
CAS Number 495404-90-5 [1]12]
Molecular Formula C11H12FNO:2 [2][3]
Molecular Weight 209.22 g/mol [2][3]
Boiling Point 357.0 £42.0 °C at 760 mmHg [2]

Density 1.2+0.1 g/lcm3 [2]
Appearance Not specified, likely a solid

Solubilit Not specified, likely soluble in
olubili
Y organic solvents

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-4-morpholin-4-
ylbenzaldehyde is not readily available in the provided search results, a plausible synthetic
route can be devised based on established chemical principles, specifically nucleophilic
aromatic substitution (SNAr). A common method for introducing a morpholine group onto an
activated aromatic ring is the reaction of morpholine with a suitable fluoro- or chloro-substituted
nitrobenzene or benzaldehyde derivative.

Proposed Experimental Protocol: Synthesis via
Nucleophilic Aromatic Substitution

This protocol describes the synthesis of 3-Fluoro-4-morpholin-4-ylbenzaldehyde from 3,4-
difluorobenzaldehyde and morpholine.

Materials and Reagents:
e 3,4-Difluorobenzaldehyde
e Morpholine

o Potassium carbonate (K2COs) or another suitable base (e.g., triethylamine)
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Dimethylformamide (DMF) or another polar aprotic solvent (e.g., DMSO)
Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
Silica gel for column chromatography

Hexanes and ethyl acetate for chromatography elution

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 3,4-difluorobenzaldehyde (1.0 equivalent), morpholine (1.1-1.5 equivalents),
and potassium carbonate (2.0-3.0 equivalents).

Solvent Addition: Add a suitable volume of anhydrous dimethylformamide (DMF) to dissolve
the reactants and form a stirrable suspension.

Reaction Conditions: Heat the reaction mixture to 80-120 °C and stir for 4-24 hours. The
progress of the reaction should be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the
reaction mixture into a separatory funnel containing water and extract with ethyl acetate (3 x
volume of the aqueous layer).

Washing: Combine the organic layers and wash with water and then with brine to remove
residual DMF and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel, using a
gradient of ethyl acetate in hexanes as the eluent, to afford the pure 3-Fluoro-4-morpholin-
4-ylbenzaldehyde.
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Safety Precautions:

All procedures should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-
resistant gloves, should be worn at all times.

Morpholine is a corrosive and flammable liquid. Handle with care.

DMF is a skin and eye irritant. Avoid inhalation and skin contact.
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Synthesis Workflow

1. Reaction Setup
(3,4-Difluorobenzaldehyde, Morpholine, K2CO3)

y

2. Solvent Addition
(Anhydrous DMF)

y

3. Reaction
(Heating and Stirring)

y

4. Work-up
(Water, Ethyl Acetate Extraction)

y

5. Washing
(Water, Brine)

y

6. Drying and Concentration

y

7. Purification
(Column Chromatography)

Pure 3-Fluoro-4-morpholin-4-ylbenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the proposed synthesis of 3-Fluoro-4-morpholin-4-ylbenzaldehyde.
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Applications in Research and Drug Development

3-Fluoro-4-morpholin-4-ylbenzaldehyde is a versatile intermediate for the synthesis of a
wide range of molecular scaffolds with potential therapeutic applications. The aldehyde
functional group can undergo various chemical transformations, including reductive amination,
Wittig reactions, and condensation reactions, to introduce diverse functionalities.

Potential Therapeutic Areas:

e Oncology: The morpholine moiety is present in several approved anticancer drugs, such as
gefitinib and linezolid. This scaffold can be utilized to synthesize novel kinase inhibitors or
other targeted anticancer agents.

« Infectious Diseases: The structural similarity to intermediates of antibiotics like linezolid
suggests its potential use in developing new antibacterial agents.[4]

o Inflammatory Diseases: Related benzaldehyde derivatives have been used to synthesize
compounds with anti-inflammatory properties.[5]
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Role in Drug Discovery

3-Fluoro-4-morpholin-4-ylbenzaldehyde
(Starting Material)

:

Chemical Transformations
(Reductive Amination, Condensation, etc.)

:

Library of Derivative Compounds

:

High-Throughput Screening

Hit Compounds

Lead Optimization

Drug Candidate

Click to download full resolution via product page

Caption: The logical flow of utilizing 3-Fluoro-4-morpholin-4-ylbenzaldehyde in a drug
discovery program.

Safety and Handling
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While a specific Material Safety Data Sheet (MSDS) for 3-Fluoro-4-morpholin-4-
ylbenzaldehyde was not found, a hazard assessment can be made based on structurally
related compounds such as 3-chloro-4-fluorobenzaldehyde and other fluorinated
benzaldehydes.[6][7][8][9][10]

Potential Hazards:

Hazard Class Description

Skin Corrosion/Irritation May cause skin irritation.[8][11]
Serious Eye Damage/Irritation May cause serious eye irritation.[8][11]
Respiratory Irritation May cause respiratory irritation.[8][11]
Acute Toxicity (Oral) May be harmful if swallowed.

Recommended Handling Precautions:
e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

» Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.

This technical guide provides a foundational understanding of 3-Fluoro-4-morpholin-4-
ylbenzaldehyde for researchers and professionals. The information on its properties,
synthesis, and potential applications should facilitate its use in the design and development of
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new chemical entities with therapeutic potential. Always consult a comprehensive and up-to-
date Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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